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Compound of Interest

Compound Name: XMD8-87

Cat. No.: B15578104

Essential Safety and Handling Guide for XMD8-
87

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
XMD8-87, a potent inhibitor of Tyrosine Kinase Non-receptor 2 (TNK2), also known as
Activated CDC42 kinase 1 (ACK1). Given that the full toxicological properties of this compound
may not be fully known, adherence to these guidelines is critical to ensure personnel safety
and prevent environmental contamination. This document is intended to supplement, not
replace, your institution's standard safety protocols and a thorough review of the full Safety
Data Sheet (SDS) which should be obtained from your supplier.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific, publicly accessible Safety Data Sheet for XMD8-87 was not available for
direct consultation, general safety information for similar kinase inhibitors suggests that XMD8-
87 should be handled as a potentially hazardous substance. The following recommendations
are based on best practices for handling potent, powdered chemical compounds in a research
laboratory setting.

1.1 GHS Hazard Classification (Assumed)
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The following table outlines the assumed GHS classifications based on data for similar

compounds.

Hazard ) ] Hazard
Hazard Class Pictogram Signal Word

Category Statement
Acute Toxicity, T, ] H302: Harmful if

Category 4 lalt text Warning
Oral swallowed.
Skin

] o L ) H315: Causes
Corrosion/Irritatio  Category 2 raalt text Warning S
skin irritation.

n
Serious Eye H319: Causes
Damage/Eye Category 2 alt text Warning serious eye
Irritation irritation.

1.2 Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure.

Equipment

Specification

Purpose

Hand Protection

Nitrile gloves (double-gloving

recommended)

Prevents skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from dust

particles and splashes.

Body Protection

Laboratory coat

Protects skin and clothing from

contamination.

Respiratory Protection

Use in a certified chemical
fume hood. If weighing powder
outside a ventilated enclosure,
a NIOSH-approved N95 or
higher-rated respirator may be

necessary.

Prevents inhalation of fine

powder.
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Handling and Storage

Proper handling and storage are essential to maintain the integrity of XMD8-87 and ensure the

safety of laboratory personnel.
2.1 Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the essential steps for safely handling XMD8-87 powder and preparing

solutions.
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XMD8-87 Handling Workflow
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Workflow for Safe Handling of XMD8-87
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2.2 Storage Conditions

Form Temperature Duration Notes

Keep in a tightly
) sealed container,

Solid (Powder) -20°C Up to 3 years ]
protected from light
and moisture.
Aliguot to avoid

Stock Solution -80°C Upto 1 year repeated freeze-thaw
cycles.

2.3 Solubility Data

Solvent Solubility

DMSO Soluble

Ethanol Sparingly Soluble

Water Insoluble

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.
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Situation First Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

In case of contact, immediately flush skin with
) plenty of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes. Get

medical attention.

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation o S )
respiration. If breathing is difficult, give oxygen.

Get medical aid.

If swallowed, wash out mouth with water
) provided person is conscious. Call a physician.
Ingestion i . i
Do not induce vomiting unless directed to do so

by medical personnel.

Small Spill: Use appropriate tools to put the
spilled solid in a convenient waste disposal
container. Finish cleaning by spreading water on
the contaminated surface and dispose of

) according to local and regional authority

spil requirements. Large Spill: Use a shovel to put

the material into a convenient waste disposal
container. Finish cleaning by spreading water on
the contaminated surface and allow to evacuate

through the sanitary system.

Disposal Plan

All waste generated from the handling of XMD8-87 must be considered hazardous.

4.1 Waste Categorization and Disposal Route
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XMD8-87 Disposal Pathway
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Waste Co lection
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Final Disposal

Licensed Hazardous
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Disposal workflow for XMD8-87 waste.

4.2 Decontamination Procedure

» All surfaces and equipment that have come into contact with XMD8-87 should be thoroughly
decontaminated.

e A suitable decontamination solution (e.g., a solution of detergent and water, followed by a
solvent rinse such as ethanol) should be used.

o All materials used for decontamination (e.g., wipes, paper towels) should be disposed of as
hazardous waste.

Disclaimer: This information is provided as a guide and is not exhaustive. Researchers are
responsible for conducting their own risk assessments and adhering to all applicable local,

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15578104?utm_src=pdf-body-img
https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

state, and federal regulations regarding the handling and disposal of chemical substances.
Always consult the Safety Data Sheet (SDS) provided by the manufacturer before use.

 To cite this document: BenchChem. [Personal protective equipment for handling XMD8-87].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578104#personal-protective-equipment-for-
handling-xmd8-87]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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